(2-Fluoro-3-methoxy-5-methylphenyl)(methyl)sulfane

• Molecular Formula: C9H11FOS
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 2-fluoro-1-methoxy-5-methyl-3-methylsulfanylbenzene
• InChI: InChI=1S/C9H11FOS/c1-6-4-7(11-2)9(10)8(5-6)12-3/h4-5H,1-3H3
• InChI Key: IPBKUUUYONQHIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)SC)F)OC

Description

(2-Fluoro-3-methoxy-5-methylphenyl)(methyl)sulfane is a useful research compound. Its molecular formula is C9H11FOS and its molecular weight is 186.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of 1-fluoro-2-methoxy-4-methylbenzene (1.0 g) and THF (dry) (60 mL) was added sec-butyllithium (1.04 mol/L cyclohexane solution, 13.72 mL) dropwise over a period of 20 min at −78° C. After stirring at −78° C. for 20 min, to the mixture was added dimethyl disulfide (1.41 mL) at the same temperature. The mixture was stirred at −78° C. under argon atmosphere for 1 h. The mixture was quenched with saturated aqueous NH4Cl at −78° C. and extracted with EtOAc. The combined organic layer was washed with brine, dried over MgSO4, filtered and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (1.34 g).